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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283

Essential Safety and Handling Guide for ATTO
647

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with ATTO 647, a fluorescent label for the red spectral
region. Adherence to these procedures is vital for personal safety and maintaining the integrity
of your experiments.

Personal Protective Equipment (PPE)

When handling ATTO 647, a comprehensive approach to personal protection is essential to
minimize exposure and ensure a safe laboratory environment. The recommended personal
protective equipment includes:

o Eye Protection: Always wear safety glasses with side shields or goggles to protect against
accidental splashes or generation of dust.

o Hand Protection: Disposable nitrile gloves are required. It is crucial to discard gloves
immediately after use and wash hands thoroughly.[1] For prolonged or repeated contact,
consider wearing double gloves.

» Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
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» Respiratory Protection: While not generally required under normal handling conditions with
good ventilation, a respirator may be necessary if there is a risk of inhaling dust from the
powdered form of the dye.[2] Always consult your institution's Environmental Health and
Safety (EHS) department for specific guidance on respiratory protection.

Operational Plan for Handling ATTO 647

Proper handling of ATTO 647 is critical for both safety and the quality of experimental results.
The following step-by-step procedure outlines the best practices for its use.

1. Storage and Preparation:

e Upon receipt, store the solvent-free ATTO 647 at -20°C and protect it from light and
moisture.[3][4][5]

» Before opening, the vial must be equilibrated to room temperature to prevent moisture
condensation.[3]

o Prepare solutions immediately before use.[3][4] ATTO 647 is soluble in polar solvents such
as anhydrous acetonitrile, dimethylformamide (DMF), or dimethylsulfoxide (DMSO).[3]

2. Handling and Use:

e Handle the compound in a well-ventilated area.[6]

e Avoid the formation of dust and aerosols.

e Do not eat, drink, or smoke in the laboratory.[6]

o Always wear the appropriate PPE as outlined above.
3. Spill Cleanup:

 In the event of a spill, prevent the generation of dust.[7]

o For dry spills, carefully sweep up the material.
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 For liquid spills, absorb the material with an inert absorbent material and place it in a labeled
container for disposal.[7]

o Clean the spill area thoroughly. Fluorescent dye cleaners are available for removing tough
stains.[1]

Disposal Plan

Proper disposal of ATTO 647 and its containers is crucial to prevent environmental
contamination.

o Waste Segregation: Keep solid and liquid waste containing ATTO 647 separate.[7]

o Containerization: Use chemically compatible, leak-proof containers for waste collection.[7]
The containers should have secure, tight-fitting lids.

o Labeling: Clearly label all waste containers with "Hazardous Waste" (if applicable according
to your local regulations) and the full chemical name "ATTO 647".[7]

o Storage: Store waste containers in a designated and clearly marked satellite accumulation
area with secondary containment.[7]

» Disposal: Arrange for the collection of the waste by your institution's Environmental Health
and Safety (EHS) department or a licensed waste disposal contractor.[7] Do not dispose of
ATTO 647 down the drain or in the regular trash.[7]

Quantitative Data Summary
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Property Value Source
Absorption Maximum (Aabs) 647 nm [3B1141[5]
Molar Extinction Coefficient

1.2x10"5 M~1cm—1 [31[41[5]
(emax)
Fluorescence Maximum (Afl) 667 nm [31141[5]
Fluorescence Quantum Yield

20% [31[41[5]
(nfl)
Fluorescence Lifetime (tfl) 2.4 ns [3][4][5]
Storage Temperature -20 °C [31141[5]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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